4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 'isochroman-1-ylmethyl' and is synthesized using a specific method.
Mechanism of Action
The mechanism of action of 4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide involves the inhibition of specific enzymes that are essential for cancer cell survival. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression. By inhibiting HDACs, this compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide are diverse. This compound has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce inflammation. Additionally, this compound has been shown to have a neuroprotective effect and can improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide in lab experiments are its cost-effectiveness, ease of synthesis, and diverse applications. However, the limitations of using this compound include its low solubility in water and the need for further investigation to determine its safety and efficacy in humans.
Future Directions
The future directions for 4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide include further investigation of its potential use as an anti-cancer and anti-inflammatory agent. Additionally, this compound has shown promising results in preclinical studies for the treatment of neurodegenerative diseases, and further investigation is needed to determine its efficacy in humans. Finally, the synthesis of analogs of this compound may lead to the development of more potent and selective compounds with diverse applications.
Synthesis Methods
The synthesis of 4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide involves the reaction of 4-chlorobenzoyl chloride with 3,4-dihydroisochromene in the presence of a base. This reaction results in the formation of 4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide. This method is a cost-effective and efficient way to synthesize this compound.
Scientific Research Applications
The scientific research application of 4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide is vast and diverse. This compound has been studied extensively for its potential use as an anti-cancer agent. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, this compound has been investigated for its potential use as an anti-inflammatory agent and has shown promising results in preclinical studies.
properties
IUPAC Name |
4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClNO2/c18-14-7-5-13(6-8-14)17(20)19-11-16-15-4-2-1-3-12(15)9-10-21-16/h1-8,16H,9-11H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHGGUXKLOSNFSI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(C2=CC=CC=C21)CNC(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-(3,4-dihydro-1H-isochromen-1-ylmethyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.